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Compound of Interest

Compound Name: 1,1-Diphenylhydrazine

Cat. No.: B1198277 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 1,1-
Diphenylhydrazine, a crucial molecule in chemical synthesis and research. The guide is

intended for researchers, scientists, and professionals in drug development, offering a

centralized resource for its spectral characteristics.

Introduction
1,1-Diphenylhydrazine (CAS No: 530-50-7) is an aromatic hydrazine derivative with the

chemical formula (C₆H₅)₂NNH₂. Its structural elucidation and purity assessment are heavily

reliant on spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Ultraviolet-Visible (UV-Vis) spectroscopy. This document summarizes the available

spectroscopic data, outlines general experimental protocols, and provides visual workflows for

these analytical methods.

Spectroscopic Data
The following tables summarize the available spectroscopic data for 1,1-Diphenylhydrazine
and its hydrochloride salt. Direct quantitative data from open-access literature is limited;

therefore, references to reliable databases are provided where users can obtain the full

spectral information.

Table 1: ¹H NMR Spectroscopic Data of 1,1-Diphenylhydrazine
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Table 2: ¹³C NMR Spectroscopic Data of 1,1-Diphenylhydrazine
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Table 3: IR Spectroscopic Data of 1,1-Diphenylhydrazine Hydrochloride
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Table 4: UV-Vis Spectroscopic Data of 1,1-Diphenylhydrazine Hydrochloride
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

1,1-Diphenylhydrazine. Specific parameters may vary based on the instrumentation and

desired resolution.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 1,1-Diphenylhydrazine is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-

d₆) and transferred to an NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer,

typically operating at a frequency of 300 MHz or higher for ¹H NMR. Chemical shifts are

reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal standard.

3.2. Infrared (IR) Spectroscopy

For solid samples such as 1,1-Diphenylhydrazine hydrochloride, the IR spectrum is commonly

obtained using a mull technique.[3] A small amount of the sample is ground with a mulling

agent (e.g., Nujol or Fluorolube) to create a fine paste, which is then pressed between two salt

plates (e.g., KBr or NaCl). The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

3.3. Ultraviolet-Visible (UV-Vis) Spectroscopy

A dilute solution of 1,1-Diphenylhydrazine is prepared in a suitable solvent (e.g., ethanol,

methanol, or cyclohexane). The UV-Vis spectrum is recorded using a spectrophotometer,

measuring the absorbance of the solution across a range of wavelengths, typically from 200 to

400 nm. The wavelength of maximum absorbance (λmax) is reported.

Mandatory Visualizations
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The following diagrams illustrate the general workflows for the spectroscopic techniques

described.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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